Cas no 23631-84-7 (L-Methionine (S)-S-oxide)

• Product Name: L-Methionine (S)-S-oxide
• CAS No: 23631-84-7
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 237890
• PubChem ID: 10909908
• Update Time: 2024-03-01

L-Methionine (S)-S-oxide Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-amino-4-[(S)-methylsulfinyl]-, (2S)-
• L-Met(S)SO
• L-Methionine (S)-S-oxide
• S-OXYMETHIONINE
• (2S)-2-amino-4-[(S)-methylsulfinyl]butanoic acid
• methionine-s-sulfoxide
• DB02467
• C15999
• Q27093460
• 23631-84-7
• SME
• SCHEMBL689512
• CHEBI:49031
• methionine sulfoxide
• Met-SO
• NS00068520

• Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10-/m0/s1
• InChI Key： QEFRNWWLZKMPFJ-MFXDVPHUSA-N
• SMILES： [S@](C)(CC[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 165.04596439g/mol
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 99.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids